Cas no 1306605-07-1 (8-Quinolineacetonitrile, 6-bromo-)

• Product Name: 8-Quinolineacetonitrile, 6-bromo-
• CAS No: 1306605-07-1
• MF: C₁₁H₇BrN₂
• MW: 247.090681314468
• CID: 5149027
• Update Time: 2025-07-20

8-Quinolineacetonitrile, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromoquinolin-8-yl)acetonitrile
• 8-Quinolineacetonitrile, 6-bromo-

• Inchi： 1S/C11H7BrN2/c12-10-6-8-2-1-5-14-11(8)9(7-10)3-4-13/h1-2,5-7H,3H2
• InChI Key： UCGFHCARBVGRIU-UHFFFAOYSA-N
• SMILES： BrC1=CC2=CC=CN=C2C(CC#N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 8-Quinolineacetonitrile, 6-bromo-

Comprehensive Overview of 8-Quinolineacetonitrile, 6-bromo- (CAS No. 1306605-07-1): Properties, Applications, and Research Insights

8-Quinolineacetonitrile, 6-bromo- (CAS No. 1306605-07-1) is a specialized organic compound belonging to the quinoline family, a class of heterocyclic compounds widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of a bromo substituent at the 6-position and an acetonitrile group at the 8-position imparts unique reactivity and functionality, making this compound a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its structural versatility and compatibility with cross-coupling reactions, which are pivotal in modern drug discovery and advanced material design.

In recent years, the demand for 6-bromo-8-quinolineacetonitrile has surged, driven by its role in the synthesis of bioactive molecules and fluorescent probes. A growing trend in AI-driven drug discovery and high-throughput screening has further highlighted the importance of such building blocks. For instance, the compound’s quinoline core is frequently employed in the development of metal-organic frameworks (MOFs) and organic light-emitting diodes (OLEDs), aligning with the global push for sustainable technologies. Users searching for "quinoline derivatives for OLEDs" or "brominated quinoline synthesis" will find this compound particularly relevant to their queries.

From a chemical perspective, CAS 1306605-07-1 exhibits notable stability under ambient conditions, with a molecular formula of C₁₁H₇BrN₂ and a molecular weight of 247.09 g/mol. Its nitrile group offers a convenient handle for further functionalization, enabling transformations such as hydrolysis to carboxylic acids or reduction to primary amines. These properties make it a sought-after reagent in medicinal chemistry, where scaffold diversification is critical. Notably, the compound’s UV-absorption characteristics have also sparked interest in analytical applications, such as chromatographic standards and sensor development.

Environmental and regulatory considerations are increasingly shaping the discourse around specialty chemicals like 8-Quinolineacetonitrile, 6-bromo-. While the compound is not classified as hazardous under current guidelines, researchers emphasize the need for green chemistry approaches in its synthesis. Searches for "eco-friendly quinoline derivatives" or "sustainable heterocyclic synthesis" reflect this shift in priorities. Innovations such as catalytic bromination and solvent-free reactions are being explored to minimize waste and energy consumption, addressing both industrial and academic concerns.

In conclusion, 8-Quinolineacetonitrile, 6-bromo- (CAS No. 1306605-07-1) stands at the intersection of cutting-edge research and practical applications. Its adaptability in pharmaceutical intermediates, advanced materials, and analytical chemistry underscores its significance. As the scientific community continues to investigate its potential, this compound is poised to play a pivotal role in addressing challenges ranging from drug development bottlenecks to energy-efficient technologies. For those seeking detailed technical data or collaboration opportunities, further literature and supplier resources are available through specialized chemical databases.